Cas no 1806333-93-6 (2',5'-Difluoro-4'-nitrophenacyl chloride)

• Product Name: 2',5'-Difluoro-4'-nitrophenacyl chloride
• CAS No: 1806333-93-6
• MF: C₈H₄ClF₂NO₃
• MW: 235.572068214417
• MDL: MFCD28790764
• CID: 4707466
• PubChem ID: 121228587
• Update Time: 2025-06-11

2',5'-Difluoro-4'-nitrophenacyl chloride Chemical and Physical Properties

Names and Identifiers

• 2',5'-Difluoro-4'-nitrophenacyl chloride

• MDL： MFCD28790764
• Inchi： 1S/C8H4ClF2NO3/c9-3-8(13)4-1-6(11)7(12(14)15)2-5(4)10/h1-2H,3H2
• InChI Key： KANBRIDKUJFETB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=CC=1F)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 62.9

Additional information on 2',5'-Difluoro-4'-nitrophenacyl chloride

Professional Introduction to Compound with CAS No. 1806333-93-6 and Product Name: 2',5'-Difluoro-4'-nitrophenacyl chloride

2',5'-Difluoro-4'-nitrophenacyl chloride (CAS No. 1806333-93-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including fluoro and nitro substituents, presents a versatile platform for the development of novel bioactive molecules. The presence of both fluorine and nitro groups imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The fluoro and nitro functionalities in 2',5'-Difluoro-4'-nitrophenacyl chloride are particularly noteworthy due to their profound influence on the compound's reactivity and biological activity. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, while nitro groups can serve as pharmacophores or participate in redox reactions. These characteristics make the compound an attractive candidate for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on the development of fluorinated pharmaceuticals, driven by their superior pharmacokinetic profiles and improved therapeutic efficacy. 2',5'-Difluoro-4'-nitrophenacyl chloride fits well within this trend, as it can be further functionalized to produce a wide array of derivatives with tailored biological activities. For instance, fluorinated aromatic compounds have shown promise in the treatment of various diseases, including cancer, inflammation, and infectious disorders.

The nitro group in 2',5'-Difluoro-4'-nitrophenacyl chloride also plays a crucial role in its chemical behavior. Nitro groups can be reduced to amino groups under specific conditions, which opens up possibilities for further derivatization and modification. This redox-active property is particularly useful in medicinal chemistry, where functional group interconversion is often employed to optimize drug-like properties.

Recent studies have highlighted the potential of 2',5'-Difluoro-4'-nitrophenacyl chloride as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the structural features of this compound, researchers have been able to develop novel inhibitors with high selectivity and potency. For example, fluorinated nitroaromatics have been shown to disrupt kinase signaling pathways effectively.

The pharmaceutical industry has also explored the use of 2',5'-Difluoro-4'-nitrophenacyl chloride in the development of antimicrobial agents. The combination of fluoro and nitro substituents enhances the compound's ability to interact with bacterial enzymes and DNA, leading to increased efficacy against resistant strains. This has been particularly relevant in the face of growing concerns about antibiotic resistance.

Beyond its applications in drug discovery, 2',5'-Difluoro-4'-nitrophenacyl chloride has found utility in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing advanced materials with specific optical or electronic characteristics. Additionally, fluorinated compounds are increasingly being used in crop protection agents due to their enhanced stability and bioavailability.

The synthesis of 2',5'-Difluoro-4'-nitrophenacyl chloride involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of a fluoro-substituted phenol derivative, which is then converted into the corresponding acyl chloride using appropriate reagents. The introduction of the nitro group follows through electrophilic aromatic substitution reactions, showcasing the versatility of this compound as a synthetic building block.

In conclusion,2',5'-Difluoro-4'-nitrophenacyl chloride (CAS No. 1806333-93-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable the development of bioactive molecules with improved pharmacological properties, making it a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound,2',5'-Difluoro-4'-nitrophenacyl chloride is poised to play an increasingly important role in advancing therapeutic interventions across various medical disciplines.